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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841

This document provides essential safety and logistical information for the proper disposal of
Tetrahydromyrcenol, also known as 2,6-Dimethyloctan-2-ol. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe handling and environmental compliance.

Immediate Safety and Hazard Information

Tetrahydromyrcenol is a combustible liquid that can cause skin and serious eye irritation.[1][2]
It may be harmful if swallowed and is recognized as being harmful to aquatic life with long-
lasting effects.[3][4] Adherence to appropriate safety protocols is critical during handling and
disposal. Always consult the Safety Data Sheet (SDS) for complete safety information before
handling the chemical.[5][6]

Key Hazards:

e Physical Hazard: Combustible liquid.[2][3][7]

o Health Hazards: Causes skin irritation (H315), and serious eye irritation (H319).[1]

e Environmental Hazards: Harmful to aquatic life with long-lasting effects (H412).[3][4]
Required Personal Protective Equipment (PPE):

o Wear chemically resistant gloves (e.g., chloroprene or butyl rubber).[1]
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o Use tight-fitting safety goggles or a face shield.[7]
o Wear lightweight protective clothing.[1]

o Work in a well-ventilated area to avoid inhalation of vapors.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for Tetrahydromyrcenol, relevant for
safety and environmental considerations.

Property Value Source

Physical Properties

_ 71.67 °C (161.01 °F) - 72.2 °C
Flash Point [2][7]
(162.0 °F)

Water Solubility 252.2 mg/L [8]

Toxicological Data

o Presumed Non-Toxic (>= 5000
Dermal Toxicity [2]

mg/kg)

Ecotoxicity Data

_ EC50: 43.7 mg/L (48h,
Agquatic Invertebrates ) [1]
Daphnia magna)

) ] EC50: approx. 1,000 mg/L (30
Microorganisms ) ) [1]
min, Activated sludge)

Environmental Fate

) N Readily biodegradable (72% in
Biodegradability 28 days) [1]
ays

Disposal Protocol for Tetrahydromyrcenol

The primary recommendation for managing Tetrahydromyrcenol waste is to prioritize
recycling or reclamation whenever possible.[1] If recycling is not a viable option, the chemical
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must be disposed of as hazardous waste in strict accordance with local, state, and federal
regulations.[1] Under no circumstances should Tetrahydromyrcenol be discharged into the
sewage system or the environment.[9]

Step-by-Step Disposal Procedure

This protocol outlines the standard operating procedure for the safe disposal of
Tetrahydromyrcenol from a laboratory setting.

1. Waste Minimization:

o Order only the necessary quantities of the chemical to minimize surplus.[10]

» Reduce the scale of experiments whenever feasible to limit waste generation.[10]

e Maintain a chemical inventory to avoid ordering duplicates and to track expiration dates.[10]
2. Waste Segregation and Collection:

o Collect Tetrahydromyrcenol waste in a dedicated, properly labeled container.

» Do not mix Tetrahydromyrcenol with other chemical waste streams, particularly
incompatible materials like strong oxidizing agents.[11]

o Keep liquid and solid waste in separate containers.[5]

o Contaminated materials, such as absorbent pads, gloves, and empty containers, should be
treated as hazardous waste and disposed of accordingly.[1]

3. Container Management:

o Use containers that are chemically compatible with Tetrahydromyrcenol. Plastic or glass
containers are generally appropriate.[5][10]

e Ensure containers are in good condition, free from leaks or damage, and have a secure,
tightly sealed lid.[5][12]
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Attach a "Hazardous Waste" label to the container as soon as waste is first added.[10][11]
The label must clearly identify the contents as "Tetrahydromyrcenol Waste" and list any
other components.[11]

. Storage:
Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

The storage area must be well-ventilated and away from heat, sparks, open flames, and
direct sunlight.[7][9]

Ensure secondary containment (such as a spill tray) is in place to manage potential leaks.[5]
[11]

. Disposal:

Arrange for the collection of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[10]

Do not attempt to treat or neutralize Tetrahydromyrcenol waste unless you have a specific,
validated, and approved protocol for doing so. No such protocols were identified in the
reviewed literature.

For disposal of empty containers, rinse them thoroughly with a suitable solvent (like ethanol
or acetone). The rinsate must be collected and disposed of as hazardous chemical waste.
After rinsing, the container can often be disposed of as non-hazardous waste, but confirm
this with your institution's guidelines.[13]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Tetrahydromyrcenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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